Polonium-207

• CAS RN: 15720-45-3
• Molecular Formula: Po
• Molecular Weight: 206.98159 g/mol
• IUPAC Name: polonium-207
• InChI: InChI=1S/Po/i1-2
• InChI Key: HZEBHPIOVYHPMT-YPZZEJLDSA-N
• Isomeric SMILES: [207Po]
• SMILES: [Po]

Description

Polonium-207 atom is the radioactive isotope of polonium with relative atomic mass 206.981578 and half-life of 5.80 h.

Scientific Research Applications

Polonium Isotopes in Nuclear Studies

Polonium-207, along with other isotopes of polonium, plays a significant role in nuclear physics research. One study investigated the lifetime of the 41+ state in 208Po, using a fast-timing technique, providing insights into the transition strengths between yrast states in polonium isotopes (Stoyanova et al., 2020).

Polonium Production in Nuclear Reactions

Proton-induced production of various polonium isotopes, including 207Po, has been studied in the context of nuclear reactions. This research is pivotal for designing targets in nuclear assemblies, as demonstrated in a study where proton-induced polonium production in bismuth foils within a lead target was calculated (Polański, Petrochenkov, & Pohorecki, 2006).

Polonium in Lead-Bismuth Eutectic (LBE) Targets

The quantification of polonium radionuclides, including 207Po, in proton-irradiated LBE targets is crucial for the use of LBE in accelerator-driven systems or next-generation RIB facilities. A study conducted on this demonstrated the quantification of alpha-emitting 208, 210Po and gamma-emitting 207Po in such targets (Choudhury & Lahiri, 2018).

Ionization Energy and Spectroscopy of Polonium

Polonium's ionization energy has been a subject of interest in atomic spectroscopy. A study determined the first ionization energy of polonium using resonance ionization spectroscopy, providing crucial data on the fundamental properties of polonium isotopes (Fink et al., 2019).

Polonium in Environmental and Radiochemical Studies

Polonium isotopes, including 207Po, are analyzed for assessing radiological impacts and as tracers in environmental processes. Research has focused on optimizing the analysis methods for polonium in environmental materials, providing insights into the chemical and radiotoxicological properties of polonium (Matthews, Kim, & Martin, 2007).